methyl 1-benzyl-2-{(1S)-1-[(tert-butoxycarbonyl)amino]-2-methylpropyl}-5-methyl-1H-imidazole-4-carboxylate

• IUPAC Name: methyl 1-benzyl-5-methyl-2-[(1S)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]imidazole-4-carboxylate
• InChI: InChI=1S/C22H31N3O4/c1-14(2)17(24-21(27)29-22(4,5)6)19-23-18(20(26)28-7)15(3)25(19)13-16-11-9-8-10-12-16/h8-12,14,17H,13H2,1-7H3,(H,24,27)/t17-/m0/s1
• InChI Key: SNJDDRICIRIIEQ-KRWDZBQOSA-N
• Canonical SMILES: CC1=C(N=C(N1CC2=CC=CC=C2)C(C(C)C)NC(=O)OC(C)(C)C)C(=O)OC
• Isomeric SMILES: CC1=C(N=C(N1CC2=CC=CC=C2)[C@H](C(C)C)NC(=O)OC(C)(C)C)C(=O)OC
• Molecular Formula: C22H31N3O4
• Molecular Weight: 401.5 g/mol

Description

Methyl 1-benzyl-2-{(1S)-1-[(tert-butoxycarbonyl)amino]-2-methylpropyl}-5-methyl-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C22H31N3O4 and its molecular weight is 401.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl 1-benzyl-2-{(1S)-1-[(tert-butoxycarbonyl)amino]-2-methylpropyl}-5-methyl-1H-imidazole-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 1-benzyl-2-{(1S)-1-[(tert-butoxycarbonyl)amino]-2-methylpropyl}-5-methyl-1H-imidazole-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mixed Ligand Tricarbonyl Complexes

A study by Mundwiler et al. (2004) explored mixed ligand fac-tricarbonyl complexes using a compound structurally related to the query compound. This research could be significant for labeling bioactive molecules containing monodentate or bidentate donor sites, which is important in the field of biochemistry and pharmaceuticals (Mundwiler et al., 2004).

Chemical Conversion in Nucleosides

Kojima et al. (2000) demonstrated the chemical conversion of a related compound in the context of nucleosides and nucleotides. This research could have implications for the synthesis of various nucleoside derivatives, which are critical in medicinal chemistry and drug development (Kojima et al., 2000).

Glycosyl Ester Synthesis

Research by Keglević et al. (1972) involved synthesizing glycosyl esters of amino acids using methods that include the use of imidazole. This is relevant to the compound due to the involvement of similar functional groups and could have implications in carbohydrate chemistry and bioconjugate synthesis (Keglević et al., 1972).

Synthesis of Novel Antitumor Agents

A study by Abonía et al. (2011) focused on synthesizing novel benzimidazole derivatives, which are structurally similar to the query compound. This research is particularly relevant to the development of potential antitumor agents (Abonía et al., 2011).

Carbamate Derivatives Study

Das et al. (2016) investigated carbamate derivatives, which have structural similarities to the query compound. Their research focused on the synthesis and characterization of these derivatives, which could have applications in the field of organic chemistry and material science (Das et al., 2016).